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In-Depth Technical Guide: Antiproliferative
Agent-40
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and biological activity of Antiproliferative agent-40, also identified as Compound 9 in the

foundational research by Moon et al. (2006). This indirubin derivative has demonstrated

significant antiproliferative effects and inhibitory activity against Cyclin-Dependent Kinase 2

(CDK2). This document details the chemical synthesis, quantitative biological data, and the

elucidated mechanism of action involving the CDK2 signaling pathway, serving as a critical

resource for researchers in oncology and medicinal chemistry.

Chemical Structure
Antiproliferative agent-40 is a novel synthesized analog of indirubin. The core structure is

based on the indirubin scaffold, which is a bis-indole alkaloid. The systematic name for

Antiproliferative agent-40 (Compound 9) is N-[3-[1,3-dihydro-3-(hydroxyimino)-2H-indol-2-

ylidene]-2,3-dihydro-2-oxo-1H-indol-5-yl]-butanamide.

The chemical structure is as follows:
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Caption: Workflow for determining the IC₅₀ of Antiproliferative agent-40 against CDK2.

Conclusion
Antiproliferative agent-40 (Compound 9) is a potent indirubin derivative with significant

antiproliferative activity, particularly against breast cancer cell lines. Its mechanism of action

through the inhibition of CDK2 makes it a promising candidate for further investigation in the

development of targeted cancer therapies. This guide provides foundational information to

support ongoing research and development efforts in this area. For detailed experimental

procedures and comprehensive data, the original research paper by Moon et al. (2006) is the

definitive reference.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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